Cas no 2639451-10-6 (2-{(tert-butoxy)carbonylamino}-4-(4-ethylphenyl)thiophene-3-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-(4-ethylphenyl)thiophene-3-carboxylic acid
• CAS No: 2639451-10-6
• MF: C₁₈H₂₁NO₄S
• MW: 347.428643941879
• CID: 5665514
• PubChem ID: 165903961
• Update Time: 2025-10-28

2-{(tert-butoxy)carbonylamino}-4-(4-ethylphenyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-4-(4-ethylphenyl)thiophene-3-carboxylic acid
• 2639451-10-6
• EN300-27723940
• 2-{(tert-butoxy)carbonylamino}-4-(4-ethylphenyl)thiophene-3-carboxylic acid

• Inchi： 1S/C18H21NO4S/c1-5-11-6-8-12(9-7-11)13-10-24-15(14(13)16(20)21)19-17(22)23-18(2,3)4/h6-10H,5H2,1-4H3,(H,19,22)(H,20,21)
• InChI Key： NGYSCUDFUQKTCG-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)O)=C1NC(=O)OC(C)(C)C)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 347.11912932g/mol
• Monoisotopic Mass: 347.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 104Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-4-(4-ethylphenyl)thiophene-3-carboxylic acid

2-{(tert-butoxy)carbonylamino}-4-(4-ethylphenyl)thiophene-3-carboxylic acid: A Comprehensive Overview

The compound 2-{(tert-butoxy)carbonylamino}-4-(4-ethylphenyl)thiophene-3-carboxylic acid, identified by the CAS number 2639451-10-6, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of thiophene derivatives, which have been extensively studied due to their unique electronic properties and applications in optoelectronics, drug delivery systems, and advanced materials.

The molecular structure of this compound features a thiophene ring, a heterocyclic aromatic compound with sulfur as the heteroatom. The thiophene ring is substituted at position 2 with a tert-butoxycarbonylamino group (-O-CO-NH-) and at position 4 with a 4-ethylphenyl group. The carboxylic acid group (-COOH) is attached at position 3 of the thiophene ring. This combination of functional groups imparts unique chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of thiophene derivatives in the development of organic semiconductors. The presence of the thiophene ring in this compound contributes to its conjugated π-system, which is essential for electronic delocalization and charge transport properties. The tert-butoxycarbonylamino group introduces additional electron-donating capabilities, further enhancing the molecule's electronic characteristics. These properties make it a promising candidate for applications in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs).

In addition to its electronic properties, this compound has shown potential in the field of drug delivery. The carboxylic acid group can be modified to form esters or amides, enabling the molecule to serve as a carrier for bioactive agents. Recent research has explored the use of thiophene derivatives as drug carriers due to their ability to enhance drug solubility and bioavailability. The 4-ethylphenyl group in this compound may also contribute to its lipophilicity, further aiding in drug delivery applications.

The synthesis of this compound involves a multi-step process that combines various organic synthesis techniques. The key steps include the formation of the thiophene ring through cyclization reactions, followed by substitution reactions to introduce the functional groups at specific positions. Researchers have optimized these synthesis pathways to achieve high yields and purity levels, ensuring that the compound is suitable for both research and industrial applications.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity profile. Studies indicate that under certain conditions, it can undergo microbial degradation, reducing its environmental impact. However, further research is required to fully understand its ecological implications and ensure sustainable practices during its production and application.

In conclusion, 2-{(tert-butoxy)carbonylamino}-4-(4-ethylphenyl)thiophene-3-carboxylic acid (CAS No: 2639451-10-6) is a versatile compound with diverse applications across multiple disciplines. Its unique molecular structure endows it with exceptional electronic properties, making it a valuable asset in materials science and electronics. Additionally, its potential in drug delivery systems underscores its importance in pharmaceutical research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing modern technology and medicine.